Cas no 2089650-86-0 (methyl 4-amino-7-bromoisochromane-4-carboxylate)

• Product Name: methyl 4-amino-7-bromoisochromane-4-carboxylate
• CAS No: 2089650-86-0
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 5941606
• PubChem ID: 138109114
• Update Time: 2025-08-02

methyl 4-amino-7-bromoisochromane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-7-bromoisochromane-4-carboxylate
• methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate
• Methyl 4-amino-7-bromoisochroman-4-carboxylate
• 2089650-86-0
• EN300-37405800

• Inchi： 1S/C11H12BrNO3/c1-15-10(14)11(13)6-16-5-7-4-8(12)2-3-9(7)11/h2-4H,5-6,13H2,1H3
• InChI Key： FJVKEZOEZWVURJ-UHFFFAOYSA-N
• SMILES： C(C1(COCC2=CC(=CC=C12)Br)N)(=O)OC

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-amino-7-bromoisochromane-4-carboxylate

Comprehensive Overview of Methyl 4-Amino-7-Bromoisochromane-4-Carboxylate (CAS No. 2089650-86-0)

Methyl 4-amino-7-bromoisochromane-4-carboxylate (CAS No. 2089650-86-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique isochromane backbone and functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a bromo substituent and an ester moiety, makes it particularly valuable for constructing complex molecules. Researchers are increasingly exploring its potential in drug discovery, especially in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

The growing interest in methyl 4-amino-7-bromoisochromane-4-carboxylate aligns with broader trends in green chemistry and sustainable synthesis. As industries strive to reduce environmental impact, this compound’s efficiency in multi-step reactions positions it as a candidate for atom-economical processes. Recent studies highlight its role in catalyzed cross-coupling reactions, a hot topic in organic synthesis. Questions like *"How does 2089650-86-0 enhance catalytic efficiency?"* or *"What are the applications of brominated isochromanes in medicinal chemistry?"* reflect user queries driving academic and industrial research.

From a technical perspective, the carboxylate ester group in methyl 4-amino-7-bromoisochromane-4-carboxylate offers reactivity advantages, enabling transformations such as hydrolysis or amidation. These properties are critical for designing prodrugs or bioconjugates, addressing current demands for targeted drug delivery systems. The compound’s amino functionality further expands its utility, allowing derivatization via reductive amination or acylation—key techniques in high-throughput screening libraries.

In the context of AI-driven drug discovery, CAS No. 2089650-86-0 exemplifies how small-molecule building blocks accelerate virtual screening pipelines. Computational models frequently incorporate such fragments to predict bioactivity or ADMET profiles, addressing common search queries like *"Can isochromane derivatives improve drug bioavailability?"* The compound’s structural novelty also makes it a subject of patent analyses, particularly in fragment-based drug design (FBDD).

Beyond pharmaceuticals, methyl 4-amino-7-bromoisochromane-4-carboxylate finds niche applications in material science. Its aromatic and heterocyclic features contribute to the development of organic semiconductors or ligands for metal-organic frameworks (MOFs). These intersections with emerging technologies respond to trending searches such as *"Role of bromo-substituted heterocycles in optoelectronics"* or *"MOF stability enhancements via carboxylate ligands."*

Quality control and analytical profiling of 2089650-86-0 remain critical for industrial adoption. Techniques like HPLC, NMR, and mass spectrometry ensure batch consistency, a priority for contract research organizations (CROs). Discussions on platforms like ResearchGate often emphasize the need for standardized synthetic protocols, reflecting the compound’s expanding commercial relevance.

In summary, methyl 4-amino-7-bromoisochromane-4-carboxylate (CAS No. 2089650-86-0) embodies the convergence of synthetic innovation and applied research. Its adaptability across drug development, catalysis, and advanced materials ensures sustained interest, while its alignment with sustainability goals and computational chemistry trends amplifies its scientific footprint.